Cas no 1359823-66-7 (Carbamic acid, N-[4-(fluoromethoxy)phenyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[4-(fluoromethoxy)phenyl]-, 1,1-dimethylethyl ester
• CAS No: 1359823-66-7
• MF: C₁₂H₁₆FNO₃
• MW: 241.25874710083
• CID: 5972204
• Update Time: 2025-05-20

Carbamic acid, N-[4-(fluoromethoxy)phenyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[4-(fluoromethoxy)phenyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H16FNO3/c1-12(2,3)17-11(15)14-9-4-6-10(7-5-9)16-8-13/h4-7H,8H2,1-3H3,(H,14,15)
• InChI Key： DPHPRBIKMQEXLJ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC=C(OCF)C=C1

Experimental Properties

• Density: 1.160±0.06 g/cm3(Predicted)
• Boiling Point: 288.5±20.0 °C(Predicted)
• pka: 13.15±0.70(Predicted)

Additional information on Carbamic acid, N-[4-(fluoromethoxy)phenyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[4-(Fluoromethoxy)Phenyl]-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

Carbamic acid, also known as urethane acid, is a versatile compound with a wide range of applications in various industries. The specific compound in question, Carbamic acid, N-[4-(fluoromethoxy)phenyl]-, 1,1-dimethylethyl ester, with CAS No. 1359823-66-7, has garnered significant attention due to its unique chemical structure and potential uses in pharmaceuticals and agrochemicals.

The molecular structure of this compound is characterized by a carbamate group, which is a functional group derived from carbamic acid. The presence of the N-[4-(fluoromethoxy)phenyl] substituent introduces unique electronic and steric properties to the molecule. This substituent consists of a phenyl ring substituted with a fluoromethoxy group (-OCH2F), which enhances the compound's stability and bioavailability.

Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The inclusion of the fluoromethoxy group in this compound aligns with this trend, making it a promising candidate for further research in medicinal chemistry.

The 1,1-dimethylethyl ester group further modifies the compound's properties by increasing its lipophilicity. This modification is particularly advantageous in agricultural applications where lipophilicity can enhance the effectiveness of pesticides by improving their ability to penetrate plant tissues.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and esterification reactions. The use of advanced catalytic systems has enabled researchers to optimize the reaction conditions, thereby improving yield and purity.

Recent advancements in computational chemistry have allowed for detailed molecular modeling of this compound. These studies have provided insights into its interactions with biological targets, such as enzymes and receptors, which are crucial for understanding its potential therapeutic applications.

The application of this compound extends beyond pharmaceuticals into the realm of agrochemicals. Its ability to act as a selective herbicide or insecticide has been explored in recent field trials. These trials have demonstrated its efficacy while maintaining low toxicity levels towards non-target species.

In conclusion, Carbamic acid, N-[4-(fluoromethoxy)phenyl]-, 1,1-dimethylethyl ester represents a significant advancement in chemical synthesis with promising applications across multiple industries. Continued research into its properties and potential uses will undoubtedly unlock new opportunities for its utilization in both medicinal and agricultural contexts.